Cas no 70346-51-9 (2-Propenoic acid, 3-(1H-imidazol-4-yl)-, methyl ester, (2E)-)

2-Propenoic acid, 3-(1H-imidazol-4-yl)-, methyl ester, (2E)- is an α,β-unsaturated ester derivative featuring an imidazole substituent. This compound is of interest due to its conjugated double bond system, which enhances reactivity in Michael addition and polymerization reactions. The presence of the imidazole moiety introduces potential for coordination chemistry and biological activity, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. Its ester functionality improves solubility in organic solvents, facilitating handling in synthetic applications. The (E)-configuration ensures structural uniformity, which is critical for stereospecific reactions. This compound serves as a valuable building block in heterocyclic and polymer chemistry.

2-Propenoic acid, 3-(1H-imidazol-4-yl)-, methyl ester, (2E)- structure

70346-51-9 structure

Product Name:2-Propenoic acid, 3-(1H-imidazol-4-yl)-, methyl ester, (2E)-

CAS No:70346-51-9

MF:C₇H₈N₂O₂

MW:152.150621414185

CID:547398

PubChem ID:5371085

Update Time:2025-06-06

2-Propenoic acid, 3-(1H-imidazol-4-yl)-, methyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

- 2-Propenoic acid, 3-(1H-imidazol-4-yl)-, methyl ester, (2E)-
- (E)-urocanic acid methyl ester
- methyl (E)-3-(1H-imidazol-4-yl)acrylate
- methyl 3-(1H-imidazol-4-yl)acrylate
- methyl 3-(1H-imidazol-4-yl)propenoate
- methyl 3-(4-imidazolyl)-2-propenoate
- urocanic acid methyl ester
- MLS001075371
- methyl (E)-3-(1H-imidazol-5-yl)prop-2-enoate
- (E)-METHYL3-(1H-IMIDAZOL-4-YL)ACRYLATE
- methyl (E)-3-(1H-imidazol-4-yl)prop-2-enoate
- NS00054163
- Methyl (2E)-3-(1H-imidazol-4-yl)-2-propenoate #
- 52363-40-3
- methyl (2E)-3-(1H-imidazol-5-yl)prop-2-enoate
- CHEBI:121734
- CS-0301804
- MLS001075447
- NSC-716680
- Imidazole-4-propenoic acid, methyl ester, trans-
- SCHEMBL21334959
- Methyl urocanate
- CS-10186
- NSC716680
- AKOS030524917
- SMR000639429
- 3-(1H-Imidazol-4-yl)-2-propenoic Acid Methyl Ester
- MFCD01823277
- (2e)-3-(1h-imidazol-4-yl)-2-propenoic acid methyl ester
- NCGC00247441-01
- CHEMBL1355380
- HMS2216L18
- Urocanic acid, methyl ester, trans-
- A871007
- REGID_for_CID_5371085
- AKOS006279051
- Methyl (E)-3-(1h-imidazol-5-yl)acrylate
- (E)-METHYL 3-(1H-IMIDAZOL-4-YL)ACRYLATE
- 70346-51-9
- Imidazole-4(or 5)-acrylic Acid Methyl Ester
- SCHEMBL3826433
- EN300-1455888
- MDL： MFCD01823277
- Inchi： 1S/C7H8N2O2/c1-11-7(10)3-2-6-4-8-5-9-6/h2-5H,1H3,(H,8,9)/b3-2-
- InChI Key： ZXKOENSQFURTSZ-IHWYPQMZSA-N
- SMILES： COC(/C=C\C1N=CNC=1)=O

Computed Properties

Exact Mass: 152.05900
Monoisotopic Mass: 152.058577502g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 168
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 55Å²

Experimental Properties

PSA: 54.98000
LogP: 0.59590

2-Propenoic acid, 3-(1H-imidazol-4-yl)-, methyl ester, (2E)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM524285-1g	(E)-Methyl 3-(1H-imidazol-4-yl)acrylate	70346-51-9	97%	1g	$248	2024-07-24
Chemenu	CM524285-5g	(E)-Methyl 3-(1H-imidazol-4-yl)acrylate	70346-51-9	97%	5g	$866	2024-07-24
Alichem	A069005379-5g	(E)-Methyl 3-(1h-imidazol-4-yl)acrylate	70346-51-9	97%	5g	$815.36	2023-09-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1372474-1g	Methyl (E)-3-(1h-imidazol-5-yl)acrylate	70346-51-9	97%	1g	￥2250.00	2024-05-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1372474-5g	Methyl (E)-3-(1h-imidazol-5-yl)acrylate	70346-51-9	97%	5g	￥9177.00	2024-05-02
Crysdot LLC	CD11069724-5g	(E)-Methyl 3-(1H-imidazol-4-yl)acrylate	70346-51-9	97%	5g	$738	2024-07-18
Ambeed	A351563-100mg	(E)-Methyl 3-(1H-imidazol-4-yl)acrylate	70346-51-9	97%	100mg	$37.0	2025-03-04
Ambeed	A351563-250mg	(E)-Methyl 3-(1H-imidazol-4-yl)acrylate	70346-51-9	97%	250mg	$62.0	2025-03-04
Ambeed	A351563-1g	(E)-Methyl 3-(1H-imidazol-4-yl)acrylate	70346-51-9	97%	1g	$165.0	2025-03-04